1-chloro-8-fluoro-5H-pyrido[4,3-b]indole-4-carbonitrile

• Molecular Formula: C12H5ClFN3
• Molecular Weight: 245.64 g/mol
• IUPAC Name: 1-chloro-8-fluoro-5H-pyrido[4,3-b]indole-4-carbonitrile
• InChI: InChI=1S/C12H5ClFN3/c13-12-10-8-3-7(14)1-2-9(8)17-11(10)6(4-15)5-16-12/h1-3,5,17H
• InChI Key: DTVWSNMWLIHGKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C3=C(N2)C(=CN=C3Cl)C#N

Description

1-chloro-8-fluoro-5H-pyrido[4,3-b]indole-4-carbonitrile is a useful research compound. Its molecular formula is C12H5ClFN3 and its molecular weight is 245.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 8-fluoro-1-oxo-2,5-dihydro-1H-pyrido[4,3-b]indole-4-carbonitrile (23.5 g, 103 mmol) in dioxane (235 mL) was added POCl3 (95 g, 621 mmol) at 85° C. The reaction mixture was left to stir at 85° C. for 3 h, cooled to 0° C., and treated with MTBE. The reaction mixture was filtered, and washed with MTBE. The solid was treated with isopropanol, warm to 45° C. for 2 h, cooled to room temperature, filtered, washed with MTBE, and dried to afford the title compound as an HCl salt. 1H NMR (600 MHz, CD3COCD3) δ 8.68 (s, 1H); 8.15 (dd, 1H); 7.78 (dd, 1H); 7.48 (dt, 1H). LRMS (APCI) calc'd for (C12H5ClFN3) [M+H]+, 246.0. found 246.0.